(S)-3-aminohexanoic acid hydrochloride
Overview
Description
(S)-3-aminohexanoic acid hydrochloride is a useful research compound. Its molecular formula is C6H14ClNO2 and its molecular weight is 167.63. The purity is usually 95%.
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Scientific Research Applications
Structural Role in Molecules
(S)-3-aminohexanoic acid hydrochloride, also referred to as 6-aminohexanoic acid, is an ω-amino acid with a hydrophobic, flexible structure. It plays a significant role in the chemical synthesis of modified peptides and in the polyamide synthetic fibers industry. This synthetic lysine derivative is used as a linker in various biologically active structures, showcasing its importance beyond its clinical uses as an antifibrinolytic drug (Markowska, Markowski, & Jarocka-Karpowicz, 2021).
Enzymatic Research
Research has been conducted on enzymes that interact with 6-aminohexanoic acid. For instance, 6-aminohexanoic-acid-oligomer hydrolase from Flavobacterium sp. KI72 has been purified and characterized, providing insights into its molecular weight, optimum pH and temperature for activity, and specific enzyme inhibition (Kinoshita et al., 1981). Additionally, 6-aminohexanoic acid cyclic dimer hydrolase from Achromobacter guttatus KI74 has been studied, revealing its molecular weight, optimum pH, temperature for activity, and enzyme specificity (Kinoshita et al., 1977).
Synthesis and Material Science
This compound has been utilized in the synthesis of phosphazene derivatives with amino acid esters. These compounds, characterized by spectroscopic methods and elemental analysis, showed thermosensitive behaviors in aqueous solution, degrading into harmless products like amino acid and phosphates, significant for biomedical applications (Uslu et al., 2017).
Biomedical Research
In biomedical research, this compound derivatives have been studied for various applications. For instance, Schiff's bases derived from lysine and aromatic aldehydes, including 2-amino-6 (2-hydroxybenzelideneamino) hexanoic acid, have been synthesized and evaluated as corrosion inhibitors for mild steel, revealing their potential for industrial applications (Gupta et al., 2016).
Nanotechnology Applications
The compound has been used in nanotechnology, particularly in the synthesis of high-quality water-soluble and surface-functionalized upconversion nanocrystals. These nanocrystals, prepared via a hydrothermal reaction, showed intense upconversion luminescence emission and could be used for bioimaging (Cao et al., 2011).
Properties
IUPAC Name |
(3S)-3-aminohexanoic acid;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13NO2.ClH/c1-2-3-5(7)4-6(8)9;/h5H,2-4,7H2,1H3,(H,8,9);1H/t5-;/m0./s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UGGBHZGUSDAGRJ-JEDNCBNOSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(CC(=O)O)N.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCC[C@@H](CC(=O)O)N.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H14ClNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80744450 |
Source
|
| Record name | (3S)-3-Aminohexanoic acid--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80744450 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
167.63 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
64234-61-3 |
Source
|
| Record name | (3S)-3-Aminohexanoic acid--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80744450 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
